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Compound of Interest

Compound Name: CP-339818

Cat. No.: B560205 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of chemical compounds like CP-339818 is paramount. This potent and selective

blocker of the Kv1.3 and Kv1.4 voltage-gated potassium channels demands careful

management to ensure laboratory safety and environmental protection. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans

for CP-339818, to build deep trust and provide value beyond the product itself.

Essential Safety and Disposal Procedures
Immediate Safety Precautions:

Before handling CP-339818, it is crucial to consult the Safety Data Sheet (SDS). The

compound is classified as harmful if swallowed, causes skin irritation, and can lead to serious

eye irritation.[1] Always wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[1] Work in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[1]

Step-by-Step Disposal Protocol:

The disposal of CP-339818 and its containers must be conducted in strict accordance with

local, state, and federal regulations.[1] The following is a general procedural guide:

Classification: Unused or waste CP-339818 should be treated as hazardous chemical waste.
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Collection:

Solid Waste: Collect unwanted solid CP-339818 in a clearly labeled, sealed container. The

label should include "Hazardous Waste," the chemical name ("CP-339818"), and the date.

Liquid Waste: For solutions of CP-339818, use a dedicated, leak-proof, and clearly labeled

hazardous waste container. Do not mix with other chemical waste unless compatibility has

been confirmed.

Contaminated Materials: Any materials, such as pipette tips, gloves, or labware, that have

come into contact with CP-339818 should be disposed of as hazardous waste in a

designated container.

Storage: Store hazardous waste containers in a designated, secure area away from

incompatible materials. The storage area should be cool, dry, and well-ventilated.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company.[2][3] Do not attempt to

dispose of CP-339818 down the drain or in regular trash.[4]

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste.[4] After thorough cleaning, the container may

be disposed of as non-hazardous waste, depending on local regulations.[4]

Chemical and Pharmacological Data
For easy reference and comparison, the following tables summarize the key chemical and

pharmacological properties of CP-339818.
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Chemical Properties Data

Molecular Formula C₂₁H₂₄N₂・HCl

Molecular Weight 340.89 g/mol

CAS Number 478341-55-8

Appearance Solid

Solubility
Soluble in water (to 20 mM) and slightly soluble

in ethanol (0.1-1 mg/ml).[5][6]

Storage

Store at room temperature.[5][7] For long-term

storage of solutions, -20°C for up to one year is

recommended.[4]

Pharmacological Data Value (IC₅₀)

Kv1.3 Channel ~200 nM

Kv1.4 Channel ~300 nM

Kv1.1 Channel 62 µM

Kv1.2 Channel 14 µM

Kv1.5 Channel 19 µM

Kv1.6 Channel 20 µM

Kv3.1 Channel 17 µM

Kv3.2 Channel 10 µM

Kv3.4 Channel 36 µM

Kv4.2 Channel >10 µM

Mechanism of Action: T-Cell Activation Pathway
CP-339818's primary mechanism of action involves the blockade of Kv1.3 channels, which are

crucial for T-cell activation. The following diagram illustrates this signaling pathway.
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CP-339818 Inhibition of T-Cell Activation
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CP-339818 blocks Kv1.3, inhibiting T-cell activation.
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Experimental Protocol: In Vitro Cell Viability Assay
This protocol outlines a general method for assessing the cytotoxic effect of CP-339818 on a T-

cell line (e.g., Jurkat cells) using a standard MTT assay.

Materials:

CP-339818 hydrochloride

Jurkat T-cells

RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-

streptomycin

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Dimethyl sulfoxide (DMSO)

96-well cell culture plates

CO₂ incubator (37°C, 5% CO₂)

Microplate reader

Procedure:

Cell Seeding:

Culture Jurkat cells in RPMI-1640 medium.

Seed the cells into a 96-well plate at a density of 1 x 10⁵ cells/well in 100 µL of medium.

Incubate the plate for 24 hours.

Compound Treatment:

Prepare a stock solution of CP-339818 in a suitable solvent (e.g., water or DMSO).
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Perform serial dilutions of the stock solution to achieve the desired final concentrations.

Add 10 µL of the diluted compound or vehicle control to the respective wells.

Incubate the plate for 48 hours.

MTT Assay:

Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

Incubate for 4 hours at 37°C.

Carefully remove the supernatant.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate for 10 minutes.

Data Acquisition:

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle-treated control wells.

Plot a dose-response curve and determine the IC₅₀ value (the concentration of CP-339818
that inhibits cell viability by 50%).

By adhering to these safety, handling, and disposal protocols, researchers can confidently and

responsibly advance their scientific discoveries while maintaining a safe and compliant

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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